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Compound of Interest

Compound Name: (Rac)-SHIN2

Cat. No.: B10856881 Get Quote

Technical Support Center: (Rac)-SHIN2 Solutions
This guide provides researchers, scientists, and drug development professionals with essential

information on the optimal storage and stability of (Rac)-SHIN2 solutions.

(Rac)-SHIN2 is a serine hydroxymethyltransferase (SHMT) inhibitor.[1][2] It is a valuable tool

for studying T-cell acute lymphoblastic leukemia (T-ALL) and other conditions where SHMT

activity is relevant.[1][3] Proper handling and storage are critical to ensure the integrity and

reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (lyophilized) form of (Rac)-SHIN2?

A1: The solid form of (Rac)-SHIN2 should be stored in a dry, dark environment. For short-term

storage (days to weeks), 0-4°C is acceptable. For long-term storage (months to years), it is

recommended to store the compound at -20°C.[2]

Q2: What is the recommended solvent for creating a stock solution?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

(Rac)-SHIN2.[4]

Q3: How should I store the (Rac)-SHIN2 stock solution?
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A3: Stock solutions should be aliquoted into small, single-use volumes to avoid repeated

freeze-thaw cycles. Store these aliquots at -80°C for long-term stability (up to 6 months) or at

-20°C for shorter periods (up to 1 month).[1]

Q4: Can I store the stock solution at room temperature?

A4: It is not recommended to store (Rac)-SHIN2 stock solutions at room temperature for

extended periods. While DMSO itself is stable at room temperature, the compound dissolved

within it may be less stable.[5]

Q5: How do I properly handle DMSO?

A5: DMSO is hygroscopic, meaning it readily absorbs moisture from the air, which can affect

the stability of the dissolved compound.[5][6] Always use anhydrous DMSO and keep the

container tightly sealed. Store in a dry, well-ventilated place away from light and ignition

sources.[5][6][7]

Q6: Are there any special considerations for in vivo experiments?

A6: For in vivo experiments, it is best to prepare the working solution fresh on the same day of

use.[1] A common formulation involves a multi-solvent system, such as a combination of

DMSO, PEG300, Tween-80, and saline, to ensure solubility and biocompatibility.[8]

Data Summary Tables
Table 1: Recommended Storage Conditions for (Rac)-SHIN2
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Form
Storage
Temperature

Duration
Key
Considerations

Solid (Lyophilized) 0-4°C
Short-term (days to

weeks)
Keep dry and dark.

-20°C
Long-term (months to

years)
Keep dry and dark.[2]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

-80°C Up to 6 months
Preferred for long-

term storage.[1]

Working Solution

(Aqueous Buffer)
4°C < 24 hours

Prepare fresh before

each experiment.

Table 2: Stability of (Rac)-SHIN2 in Common Solvents

Solvent Stability Notes

DMSO High (when stored properly)

Anhydrous DMSO is

recommended. Protect from

moisture.[5][6]

Aqueous Buffers (e.g., PBS) Limited
Prone to hydrolysis. Prepare

fresh for immediate use.

Ethanol Moderate
Less common for primary

stock solutions.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon thawing

- Solution was not fully

dissolved initially.- Solvent

(DMSO) absorbed water,

reducing solubility.- Freeze-

thaw cycles have

compromised stability.

- Warm the solution gently

(e.g., 37°C water bath) and

vortex to redissolve.- Use

fresh, anhydrous DMSO for

new stock solutions.- Ensure

solutions are aliquoted to

minimize freeze-thaw cycles.

Loss of compound activity in

experiments

- Degradation of the compound

due to improper storage.-

Repeated freeze-thaw cycles

of the stock solution.- Working

solution was not prepared

fresh.

- Verify storage conditions and

age of the stock solution.- Use

a fresh aliquot of the stock

solution.- Always prepare

aqueous working solutions

immediately before use.

Inconsistent experimental

results

- Inaccurate concentration of

the stock solution.- Partial

precipitation of the compound

in aqueous media.- Pipetting

errors.

- Confirm the concentration of

the stock solution (see

Protocol 1).- Ensure the final

concentration of DMSO in the

assay is low and consistent.-

Use calibrated pipettes and

proper technique.

Experimental Protocols
Protocol 1: Preparation of (Rac)-SHIN2 Stock Solution
Objective: To prepare a concentrated stock solution of (Rac)-SHIN2 in DMSO for long-term

storage.

Materials:

(Rac)-SHIN2 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes
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Vortex mixer

Calibrated pipettes

Procedure:

Allow the solid (Rac)-SHIN2 vial to equilibrate to room temperature before opening to

prevent condensation.

Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 10

mM).

Add the calculated volume of anhydrous DMSO to the vial of solid (Rac)-SHIN2.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming (up to 37°C) can be applied if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage.
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Workflow for Preparing and Storing (Rac)-SHIN2 Solutions

Stock Solution Preparation

Storage

Experimental Use

Equilibrate Solid
(Rac)-SHIN2 to RT

Add Anhydrous DMSO
to desired concentration

Vortex/Warm to
Completely Dissolve

Visually Inspect
for Clarity

Aliquot into single-use
amber tubes

Store at -80°C
(up to 6 months)

Long-term

Store at -20°C
(up to 1 month)

Short-term

Thaw a single aliquot

Prepare fresh aqueous
working solution

Use in experiment
immediately

Click to download full resolution via product page

Caption: Workflow for (Rac)-SHIN2 solution preparation and storage.
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Troubleshooting (Rac)-SHIN2 Solution Issues

Problem Encountered:
Precipitate or Inactivity

Were storage conditions
correct (-80°C)?

Were multiple
freeze-thaw cycles avoided?

Yes

Discard and use a new
aliquot. Review storage

protocols.

No

Was anhydrous DMSO used?

Yes No

Was working solution
prepared fresh?

Yes

Prepare new stock solution
with fresh anhydrous DMSO.

No

Always prepare aqueous
solutions immediately

before use.

No

Problem Resolved

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common (Rac)-SHIN2 issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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